Cas no 1219964-12-1 (4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride)

4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 2-(2-bromo-4-methoxyphenoxy)ethyl group, in its hydrochloride salt form. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly due to the presence of both bromo and methoxy functional groups, which offer reactivity for further derivatization. The hydrochloride salt enhances stability and solubility, facilitating handling in synthetic applications. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, where it may serve as a building block for biologically active molecules. The compound’s purity and structural specificity support reproducible results in experimental settings.
4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride structure
1219964-12-1 structure
Product Name:4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride
CAS No:1219964-12-1
MF:C14H21BrClNO2
MW:350.679042577744
CID:4687283
Update Time:2025-06-08

4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(2-Bromo-4-methoxyphenoxy)ethyl]piperidine hydrochloride
    • 4-[2-(2-Bromo-4-methoxyphenoxy)ethyl]piperidinehydrochloride
    • 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride
    • Inchi: 1S/C14H20BrNO2.ClH/c1-17-12-2-3-14(13(15)10-12)18-9-6-11-4-7-16-8-5-11;/h2-3,10-11,16H,4-9H2,1H3;1H
    • InChI Key: LVMKTYWILFUPGR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1OCCC1CCNCC1)OC.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 234
  • Topological Polar Surface Area: 30.5

4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride Security Information

4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B034585-125mg
4-[2-(2-Bromo-4-methoxyphenoxy)ethyl]piperidinehydrochloride
1219964-12-1
125mg
$ 230.00 2022-06-07
TRC
B034585-250mg
4-[2-(2-Bromo-4-methoxyphenoxy)ethyl]piperidinehydrochloride
1219964-12-1
250mg
$ 375.00 2022-06-07

Additional information on 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride

Introduction to 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride (CAS No. 1219964-12-1)

4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride (CAS No. 1219964-12-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines, which are known for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties. The unique structural features of 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride make it a promising candidate for further research and development in drug discovery.

The molecular structure of 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride consists of a piperidine ring linked to a substituted phenyl group through an ethylene bridge. The presence of the bromo and methoxy substituents on the phenyl ring imparts specific chemical and biological properties to the molecule. These substituents can influence the compound's solubility, stability, and interaction with biological targets, making it a valuable tool for studying receptor-ligand interactions and developing novel therapeutic agents.

Recent studies have highlighted the potential of 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent analgesic activity in animal models of pain. The mechanism of action appears to involve modulation of opioid receptors, suggesting its potential as an alternative to traditional opioid analgesics with fewer side effects.

In addition to its analgesic properties, 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective potential of 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride has also been explored. Research conducted at the University of California has shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-2-(2-Bromo-4-methoxyphenoxy)ethylpiperidinehydrochloride (CAS No. 1219964-12-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for drug discovery and development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for pain, inflammation, and neurodegenerative diseases.

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